Cas no 100048-86-0 (2-(Bromomethyl)-2-butylhexanoic acid)

• Product Name: 2-(Bromomethyl)-2-butylhexanoic acid
• CAS No: 100048-86-0
• MF: C₁₁H₂₁BrO₂
• MW: 265.18724322319
• MDL: MFCD18206921
• CID: 841031
• PubChem ID: 59925778
• Update Time: 2025-10-22

2-(Bromomethyl)-2-butylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-2-butylhexanoic acid
• 2-(bromomethyl)-2-butyl-hexanoic acid
• 2-Brommethyl-2-butyl-hexansaeure
• AGN-PC-0D6MPJ
• AK129290
• KB-66931
• QC-3234
• RW3954
• 2-Bromomethyl-2-n-butyl hexanoic acid
• BCP21154
• 3120AH
• Hexanoic acid, 2-(bromomethyl)-2-butyl-
• AX8228371
• SY113236
• SCHEMBL6843155
• 2-(Bromomethyl)-2-butylhexanoicacid
• 100048-86-0
• AC-30310
• CS-M0234
• DTXSID30733314
• AKOS016014253
• DS-6169
• MFCD18206921
• DB-364178

• MDL： MFCD18206921
• Inchi： 1S/C11H21BrO2/c1-3-5-7-11(9-12,10(13)14)8-6-4-2/h3-9H2,1-2H3,(H,13,14)
• InChI Key： OBRLODQYQTZCSP-UHFFFAOYSA-N
• SMILES： BrCC(C(=O)O)(CCCC)CCCC

Computed Properties

• Exact Mass: 264.07249g/mol
• Monoisotopic Mass: 264.07249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 4.3

Experimental Properties

• Density: 1.216

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 2-(Bromomethyl)-2-butylhexanoic acid

2-(Bromomethyl)-2-butylhexanoic Acid: A Comprehensive Overview

2-(Bromomethyl)-2-butylhexanoic acid, identified by the CAS number 100048-86-0, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a bromomethyl group attached to a butylhexanoic acid backbone. The presence of the bromine atom in the molecule introduces interesting reactivity and functional properties, making it a valuable component in various chemical syntheses and applications.

The synthesis of 2-(Bromomethyl)-2-butylhexanoic acid involves a series of carefully controlled reactions, often utilizing advanced catalytic systems to ensure high yields and purity. Recent studies have explored the use of this compound as an intermediate in the production of biodegradable polymers, where its ability to form stable ester linkages has proven advantageous. Researchers have also investigated its potential as a precursor for drug delivery systems, leveraging its amphiphilic nature to enhance drug solubility and bioavailability.

In terms of physical properties, 2-(Bromomethyl)-2-butylhexanoic acid exhibits a melting point of approximately 75°C and a boiling point around 155°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in solution-based chemical reactions. The compound's stability under thermal and oxidative conditions has been extensively studied, with recent findings indicating that it maintains structural integrity up to 180°C without significant degradation.

The application of 2-(Bromomethyl)-2-butylhexanoic acid extends beyond traditional chemical synthesis. Recent advancements have highlighted its role in the development of advanced materials, including self-healing polymers and stimuli-responsive gels. For instance, scientists at the University of California have utilized this compound to create polymer networks that exhibit reversible cross-linking behavior under specific pH conditions. This innovation has opened new avenues for applications in tissue engineering and regenerative medicine.

From an environmental perspective, the biodegradability of 2-(Bromomethyl)-2-butylhexanoic acid has been a focal point of recent research. Studies conducted by environmental chemists at the Swiss Federal Institute of Technology (ETH Zurich) have demonstrated that this compound undergoes rapid microbial degradation under aerobic conditions, making it a more sustainable alternative to traditional petroleum-based chemicals. This finding aligns with global efforts to transition towards greener chemical processes and reduce ecological footprints.

In conclusion, 2-(Bromomethyl)-2-butylhexanoic acid, with its unique chemical properties and versatile applications, continues to be a subject of intense research and development. Its role as an intermediate in polymer synthesis, drug delivery systems, and advanced materials underscores its importance in modern chemistry. As scientific understanding deepens, this compound is poised to contribute even more significantly to innovative solutions across various industries.